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Compound of Interest

Compound Name: 25-NBD Cholesterol

Cat. No.: B15567299

Essential Safety and Handling Guide for 25-NBD
Cholesterol

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel handling 25-NBD Cholesterol. Adherence to these procedures is crucial for
ensuring personal safety and proper management of this fluorescent cholesterol analog.

Quantitative Data Summary

For quick reference, the key quantitative properties of 25-NBD Cholesterol are summarized in
the table below.
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Property Value Source

CAS Number 105539-27-3 MedchemExpress.com
Molecular Formula C33H4sN4Oa4 BOC Sciences
Molecular Weight 564.76 g/mol BOC Sciences
Appearance Powder BOC Sciences

Purity >99% BOC Sciences
Storage Temperature -20°C BOC Sciences

Shelf Life 1 Year BOC Sciences
Solubility Soluble in DMSO and DMF Interchim

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural steps for the safe handling of 25-NBD Cholesterol from
receipt to disposal.

Pre-Handling and Preparation

o Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

o Area Designation: Designate a specific area for handling 25-NBD Cholesterol, preferably
within a chemical fume hood.

o Gather Materials: Ensure all necessary personal protective equipment (PPE) and spill
containment materials are readily available.

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use chemically impermeable gloves (e.g., nitrile).
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» Body Protection: A lab coat is mandatory. For procedures with a higher risk of splashing,
consider additional protective clothing.

» Respiratory Protection: If handling the powder outside of a fume hood or if aerosolization is
possible, use a NIOSH-approved respirator.

Handling Procedures

e Weighing: Handle the solid powder in a well-ventilated area, preferably within a fume hood,
to avoid dust formation.

o Dissolving: When preparing solutions, add the solvent to the 25-NBD Cholesterol powder
slowly to prevent splashing.

o General Handling: Avoid contact with skin and eyes. Do not breathe in dust or vapors. Wash
hands thoroughly after handling.

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: If swallowed, rinse mouth with water (only if the person is conscious) and seek
immediate medical attention.

o Spill: In case of a spill, evacuate the area. Wear appropriate PPE and use an absorbent
material to clean up the spill. Collect the waste in a sealed container for disposal.

Disposal Plan

Proper disposal of 25-NBD Cholesterol and associated waste is critical to prevent
environmental contamination.

Waste Segregation
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e Solid Waste: Unused 25-NBD Cholesterol powder and contaminated items (e.g., weigh
boats, pipette tips) should be collected in a designated, sealed container labeled as
"Hazardous Chemical Waste."

 Liquid Waste: Solutions containing 25-NBD Cholesterol should be collected in a separate,
sealed, and properly labeled "Hazardous Chemical Waste" container. Do not pour down the
drain.

e Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps
container.

Container Labeling

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("25-NBD Cholesterol"), and the primary hazard(s).

Storage of Waste

» Store waste containers in a designated satellite accumulation area that is at or near the point
of generation.

e Ensure containers are kept closed except when adding waste.

Final Disposal

» Arrange for the collection and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste disposal
company.

Safety Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for safely handling
25-NBD Cholesterol in a laboratory setting.
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Caption: Workflow for Safe Handling of 25-NBD Cholesterol.
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 To cite this document: BenchChem. [Personal protective equipment for handling 25-NBD
Cholesterol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567299#personal-protective-equipment-for-
handling-25-nbd-cholesterol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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